Cas no 394230-44-5 (1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine)

• Product Name: 1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine
• CAS No: 394230-44-5
• Molecular Formula: C₁₄H₁₆F₃N₃O₄
• Molecular Weight: 347.289753913879
• CID: 5917708
• PubChem ID: 4299210

1-2,6-dinitro-4-(trifluoromethyl)phenyl-3,5-dimethylpiperidine Properties

Names and Identifiers

• 1-(2,6-dinitro-4-(trifluoromethyl)phenyl)-3,5-dimethylpiperidine
• Piperidine, 1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-3,5-dimethyl-
• 1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-3,5-dimethylpiperidine
• 394230-44-5
• AKOS016307506
• AKOS001037404
• F0727-0024

• InChIKey： DPRAFSUVXUZUOC-UHFFFAOYSA-N
• Inchi： 1S/C14H16F3N3O4/c1-8-3-9(2)7-18(6-8)13-11(19(21)22)4-10(14(15,16)17)5-12(13)20(23)24/h4-5,8-9H,3,6-7H2,1-2H3
• SMILES： N1(C2=C([N+]([O-])=O)C=C(C(F)(F)F)C=C2[N+]([O-])=O)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 347.10929049g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 347.10929049g/mol
• Heavy Atom Count: 24
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 94.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines